Cas no 2763885-54-5 ((1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl fluoride)

• Product Name: (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl fluoride
• CAS No: 2763885-54-5
• MF: C₁₀H₁₉FO₂S
• MW: 222.320065736771
• CID: 5653913
• PubChem ID: 165982214
• Update Time: 2025-05-25

(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-28227941
• 2763885-54-5
• (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl fluoride

• Inchi： 1S/C10H19FO2S/c1-7(2)9-5-4-8(3)6-10(9)14(11,12)13/h7-10H,4-6H2,1-3H3/t8-,9+,10-/m1/s1
• InChI Key： NPYXWCAFTRFDON-KXUCPTDWSA-N
• SMILES： S([C@@H]1C[C@H](C)CC[C@H]1C(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 222.10897918g/mol
• Monoisotopic Mass: 222.10897918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Additional information on (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl fluoride

(1R,2S,5R)-5-Methyl-2-(Propan-2-Yl)cyclohexane-1-Sulfonyl Fluoride: A Comprehensive Overview

The compound (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl fluoride (CAS No: 2763885-54-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in modern chemical research and development.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. The cyclohexane ring structure with sulfonyl fluoride functionality has been shown to exhibit exceptional stability and reactivity under specific conditions. Researchers have explored its potential as a precursor for synthesizing bioactive molecules and high-performance polymers.

The stereochemistry of this compound plays a crucial role in its functionality. The (1R,2S,5R) configuration ensures precise molecular interactions, which are essential for applications in asymmetric synthesis and enantioselective catalysis. This configuration has been leveraged in the creation of chiral catalysts and optically active intermediates for drug discovery.

One of the most promising areas of research involving this compound is its use in the development of advanced materials. Scientists have reported that the sulfonyl fluoride group can be effectively utilized in the synthesis of high-strength polymers and composites. These materials exhibit exceptional thermal stability and mechanical properties, making them ideal for aerospace and automotive industries.

Moreover, recent breakthroughs in green chemistry have led to innovative methods for synthesizing this compound using environmentally friendly reagents and conditions. These methods not only reduce the environmental footprint but also enhance the scalability of production processes.

In terms of physical properties, (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl fluoride exhibits a melting point of approximately 98°C and a boiling point around 140°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it highly versatile for various chemical reactions.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve the desired stereochemistry. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better purity levels.

In conclusion, (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl fluoride stands out as a critical compound in contemporary chemical research due to its unique properties and wide-ranging applications. Ongoing studies continue to uncover new potentials for this compound, ensuring its relevance in both academic and industrial settings.